Cas no 876482-82-5 (2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid)

• Product Name: 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
• CAS No: 876482-82-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD24488549
• CID: 5606574
• PubChem ID: 14261280
• Update Time: 2025-05-21

2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 876482-82-5
• EN300-9423557
• 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
• 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
• 1-Naphthaleneacetic acid, 1,2,3,4-tetrahydro-4-oxo-

• MDL： MFCD24488549
• Inchi： 1S/C12H12O3/c13-11-6-5-8(7-12(14)15)9-3-1-2-4-10(9)11/h1-4,8H,5-7H2,(H,14,15)
• InChI Key： RROPQJGXOBXBTR-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)C2=C(C=CC=C2)C(=O)CC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±21.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid

Recent Advances in the Study of 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid (CAS: 876482-82-5)

In recent years, the compound 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid (CAS: 876482-82-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydronaphthalene core and acetic acid side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid. The researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study also highlighted its potential as a lead compound for developing novel anti-inflammatory drugs, with a favorable safety profile in vitro and in vivo. The molecular docking simulations suggested that the compound interacts with the NF-κB signaling pathway, providing a plausible explanation for its observed effects.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the anticancer potential of 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid. The research team synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that the parent compound and its derivatives exhibit selective cytotoxicity, with IC50 values in the low micromolar range. Further mechanistic studies revealed that these compounds induce apoptosis via the intrinsic mitochondrial pathway, making them attractive candidates for further development.

In addition to its therapeutic potential, recent efforts have been directed toward optimizing the synthetic route for 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis method using a Friedel-Crafts acylation followed by a reduction step. This approach achieved a high yield (85%) and purity (>98%), addressing previous challenges in large-scale production. The improved synthetic protocol is expected to facilitate further preclinical and clinical studies of this compound.

Despite these promising findings, challenges remain in the development of 2-(4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to unlocking its full potential in drug discovery and development.